Cas no 57103-13-6 (9-4-(tert-Butyl)phenyl-9H-carbazole)

9-(4-(tert-Butyl)phenyl)-9H-carbazole is a high-purity organic compound primarily used in optoelectronic applications due to its excellent hole-transporting properties and thermal stability. The tert-butyl substituent enhances solubility in common organic solvents, facilitating processing in thin-film deposition techniques. Its rigid carbazole core contributes to high triplet energy levels, making it suitable for use in OLEDs and other advanced photonic devices. The compound exhibits strong fluorescence and good electrochemical stability, which are critical for long-lasting performance in electronic displays and lighting systems. Its well-defined molecular structure ensures consistent batch-to-batch reproducibility, meeting stringent industry requirements for functional materials.
9-4-(tert-Butyl)phenyl-9H-carbazole structure
57103-13-6 structure
Product Name:9-4-(tert-Butyl)phenyl-9H-carbazole
CAS No:57103-13-6
MF:C22H21N
MW:299.408845663071
MDL:MFCD31618114
CID:1600897
PubChem ID:354335047
Update Time:2025-05-27

9-4-(tert-Butyl)phenyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 9-[4-(1,1-dimethylethyl)phenyl]-
    • 9-[4-(tert-Butyl)phenyl]-9H-carbazole
    • BS-17142
    • 9-(4-tert-Butylphenyl)-9H-carbazole
    • CHEMBL2425187
    • 57103-13-6
    • MFCD31618114
    • 9-(4-(tert-Butyl)phenyl)carbazole
    • 9-(4-(Tert-butyl)phenyl)-9H-carbazole
    • 9-(4-tert-butyl-phenyl)-carbazole
    • 9-(4-tert-Butylphenyl)carbazole
    • DB-220064
    • AKOS037649202
    • B5620
    • T71075
    • CS-0162941
    • SCHEMBL674884
    • 9-4-(tert-Butyl)phenyl-9H-carbazole
    • MDL： MFCD31618114
    • Inchi： 1S/C22H21N/c1-22(2,3)16-12-14-17(15-13-16)23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-15H,1-3H3
    • InChI Key： WCKADLRYWIXOEW-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(=CC=2)C(C)(C)C)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 299.16753
  • Monoisotopic Mass: 327.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.1A^2
  • XLogP3: 6.7

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 189.0 to 193.0 deg-C
  • Boiling Point: 444.5±28.0 °C at 760 mmHg
  • Flash Point: 222.6±24.0 °C
  • PSA: 4.93
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

9-4-(tert-Butyl)phenyl-9H-carbazole Security Information

9-4-(tert-Butyl)phenyl-9H-carbazole Pricemore >>

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abcr
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